Cas no 2228575-62-8 (1-methyl-3-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazole-5-carboxylic acid)
1-methyl-3-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-methyl-3-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazole-5-carboxylic acid
- 2228575-62-8
- EN300-2000983
- 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid
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- Inchi: 1S/C12H10N4O2/c1-15-11(12(17)18)6-9(14-15)8-7-13-16-5-3-2-4-10(8)16/h2-7H,1H3,(H,17,18)
- InChI Key: BXTSDRLBDFFMNM-UHFFFAOYSA-N
- SMILES: OC(C1=CC(C2C=NN3C=CC=CC3=2)=NN1C)=O
Computed Properties
- Exact Mass: 242.08037557g/mol
- Monoisotopic Mass: 242.08037557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 72.4Ų
1-methyl-3-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2000983-0.05g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 0.05g |
$1188.0 | 2023-09-16 | ||
| Enamine | EN300-2000983-0.1g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 0.1g |
$1244.0 | 2023-09-16 | ||
| Enamine | EN300-2000983-0.25g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 0.25g |
$1300.0 | 2023-09-16 | ||
| Enamine | EN300-2000983-0.5g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 0.5g |
$1357.0 | 2023-09-16 | ||
| Enamine | EN300-2000983-1.0g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-2000983-2.5g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 2.5g |
$2771.0 | 2023-09-16 | ||
| Enamine | EN300-2000983-5.0g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 5g |
$4930.0 | 2023-05-31 | ||
| Enamine | EN300-2000983-10.0g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 10g |
$7312.0 | 2023-05-31 | ||
| Enamine | EN300-2000983-1g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 1g |
$1414.0 | 2023-09-16 | ||
| Enamine | EN300-2000983-5g |
1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid |
2228575-62-8 | 5g |
$4102.0 | 2023-09-16 |
1-methyl-3-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazole-5-carboxylic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 1-methyl-3-{pyrazolo1,5-apyridin-3-yl}-1H-pyrazole-5-carboxylic acid
1-Methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic Acid (CAS No. 2228575-62-8): A Comprehensive Overview
1-Methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid (CAS No. 2228575-62-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.
The molecular structure of 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid is characterized by a central pyrazole ring fused with a pyridine moiety, further substituted with a methyl group and a carboxylic acid functional group. This intricate arrangement imparts the molecule with high chemical stability and excellent pharmacokinetic properties, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain.
In addition to its anti-inflammatory properties, 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid has shown promising results in cancer research. A study conducted by a team at the National Cancer Institute revealed that this compound exhibits potent anti-proliferative effects on various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the inhibition of cell cycle progression and induction of apoptosis, making it a potential lead compound for the development of novel anticancer drugs.
The pharmacokinetic profile of 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid has also been extensively studied. Preclinical data indicate that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, its low toxicity and minimal side effects make it a promising candidate for clinical trials.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid in treating various diseases. Early results from phase I trials have shown promising outcomes, with patients exhibiting significant improvements in symptoms and quality of life. These findings have paved the way for further clinical investigations and potential market approval.
In conclusion, 1-methyl-3-{pyrazolo[1,5-a]pyridin-3-yl}-1H-pyrazole-5-carboxylic acid (CAS No. 2228575-62-8) represents a promising new addition to the arsenal of therapeutic compounds available to researchers and clinicians. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development in multiple therapeutic areas. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments and improving patient outcomes.
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